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Chemical Identity and a Pharmaceutical Application

The table below summarizes the basic information for Azane hydroiodide, which is more commonly known

as Ammonium iodide.

Property Description

Chemical Name Azane; hydroiodide [1]

Common Name Ammonium iodide [1]

CAS No. 12027-06-4 [1]

Molecular Formula NH4I [1]

Appearance White crystalline powder [1]

Key Application Dual-functional reagent in copper-mediated cyanation reactions [1]

Azane hydroiodide (Ammonium iodide) serves as a dual-functional reagent in copper-mediated reactions

for synthesizing nitriles from aryl boronic acids, organosilanes, and electron-rich arenes [1]. It provides both
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the iodide source for an initial iodination step and the nitrogen atom for the final cyano group (-C≡N), using

DMF as the carbon source [1].

The diagram below illustrates this two-step reaction mechanism.

Aryl Boronic Acid
or Organosilane Iodo Intermediate
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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